N1-(2-(4-(dimethylamino)phenyl)-2-(indolin-1-yl)ethyl)-N2-(m-tolyl)oxalamide

• IUPAC Name: N-[2-(2,3-dihydroindol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-N'-(3-methylphenyl)oxamide
• InChI: InChI=1S/C27H30N4O2/c1-19-7-6-9-22(17-19)29-27(33)26(32)28-18-25(21-11-13-23(14-12-21)30(2)3)31-16-15-20-8-4-5-10-24(20)31/h4-14,17,25H,15-16,18H2,1-3H3,(H,28,32)(H,29,33)
• InChI Key: ADDVKOZWVFZJNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C(=O)NCC(C2=CC=C(C=C2)N(C)C)N3CCC4=CC=CC=C43
• Molecular Formula: C27H30N4O2
• Molecular Weight: 442.6 g/mol

Description

N1-(2-(4-(dimethylamino)phenyl)-2-(indolin-1-yl)ethyl)-N2-(m-tolyl)oxalamide, also known as LDK378, is a small molecule inhibitor that targets anaplastic lymphoma kinase (ALK). ALK is a receptor tyrosine kinase that is overexpressed in various cancers, including non-small cell lung cancer (NSCLC). LDK378 has shown promising results in preclinical studies and clinical trials for the treatment of ALK-positive NSCLC.

Scientific Research Applications

Receptor Agonist Properties

One study focused on the synthesis and receptor agonist properties of novel indolyethylamines, investigating their binding affinities and intrinsic efficacy on various serotonin receptors, which could imply potential applications in neurological research and drug development (Barf et al., 1996).

Thermal Properties and Biological Activity

Another investigation synthesized azo-Schiff base compounds from reactions involving indolyl derivatives, characterizing their thermal properties and biological activity against bacterial species. This suggests applications in materials science and microbiology (Al‐Hamdani et al., 2016).

Allosteric Modulation of CB1

Research on indole-2-carboxamides, including the study of structural requirements for allosteric modulation of the cannabinoid type 1 receptor (CB1), reveals potential applications in developing therapies for conditions modulated by the CB1 receptor (Khurana et al., 2014).

Electrochromic Switching

A study on oxazine derivatives, including their electrochromic switching behavior, suggests applications in developing materials for optical switches and memory media, highlighting the intersection of chemistry with materials science and engineering (Zhu et al., 2014).

Synthesis of Indole Derivatives

The synthesis of indole derivatives with potential antihypertensive activity through their action on beta-adrenergic receptors and vasodilating properties points to their relevance in pharmaceutical research aimed at cardiovascular diseases (Kreighbaum et al., 1980).